2,6-dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5,7-dione

• Molecular Formula: C7H8N4O2
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 2,6-dimethyl-4H-[1,2,4]triazolo[1,5-a]pyrimidine-5,7-dione
• InChI: InChI=1S/C7H8N4O2/c1-3-5(12)9-7-8-4(2)10-11(7)6(3)13/h3H,1-2H3,(H,8,9,10,12)
• InChI Key: RNONHPPLUHUXCA-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC2=NC(=NN2C1=O)C

Description

2,6-Dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5,7-dione is a bicyclic heterocyclic compound featuring a fused 1,2,4-triazole and pyrimidine ring system. Its structure includes methyl substituents at positions 2 and 6 of the triazolo-pyrimidine core (C7H8N4O2; MW 180.16) . Its physicochemical properties, such as solubility and thermal stability, are influenced by the electron-donating methyl groups and the planar heterocyclic system.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5,7-dione typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 3-amino-1,2,4-triazole with a suitable diketone under acidic or basic conditions to form the triazolo-pyrimidine ring system .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, as well as the development of efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

2,6-Dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5,7-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can modify the triazolo-pyrimidine core.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different substituents onto the ring system.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a wide range of functionalized triazolo-pyrimidines .

Scientific Research Applications

2,6-Dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5,7-dione has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated as a scaffold for the development of new drugs targeting various diseases.

Industry: The compound’s unique structure makes it useful in the development of novel materials and catalysts.

Mechanism of Action

The mechanism of action of 2,6-dimethyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5,7-dione involves its interaction with specific molecular targets. For instance, it has been shown to inhibit certain enzymes by binding to their active sites, thereby disrupting their normal function. This inhibition can lead to alterations in cellular processes, such as cell cycle progression and apoptosis .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Triazolo-Pyrimidine Core

6-Ethyl-4H,5H,6H,7H-[1,2,4]Triazolo[1,5-a]Pyrimidine-5,7-Dione (CAS 1564964-19-7)

• Structural Difference : Ethyl group at position 6 instead of methyl.
• Its molecular weight (180.16) is identical to the target compound, suggesting similar density but altered solubility .

6-Ethyl-2-Methyl-4H,5H,6H,7H-[1,2,4]Triazolo[1,5-a]Pyrimidine-5,7-Dione

• Structural Difference : Methyl at position 2 and ethyl at position 4.
• Impact : The additional methyl group introduces steric hindrance, which may affect reactivity in coordination chemistry (e.g., metal-ligand interactions) .

5,7-Di(hetero)aryl-Substituted Derivatives

• Structural Difference : Aryl or heteroaryl groups at positions 5 and 5.
• Impact : These substituents create push-pull electronic systems, enhancing optical and electrochemical properties for applications in materials science . Compared to the dimethyl compound, aryl groups increase π-conjugation, shifting absorption/emission spectra.

Heterocyclic Core Modifications

2,6-Dimethyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine-5,7-Dione (CAS 1423025-72-2)

• Structural Difference : Pyrazolo[1,5-a]pyrimidine core instead of triazolo.
• Impact : The pyrazolo system has one fewer nitrogen atom in the fused ring, altering electronic properties and hydrogen-bonding capacity. This may reduce coordination versatility with metals compared to triazolo derivatives .

7-Isobutyl-5-Methyl-Triazolo[1,5-a]Pyrimidine

• Structural Difference : Isobutyl at position 7 and methyl at position 3.
• Impact : Bulky isobutyl groups enhance steric effects, influencing ligand geometry in metal complexes. This contrasts with the smaller methyl groups in the target compound, which allow tighter binding in catalytic sites .

Physicochemical Properties

Property	2,6-Dimethyl Derivative	6-Ethyl Derivative	5,7-Diethyl Derivative
Molecular Weight	180.16	180.16	231.28 (estimated)
Solubility	Moderate in polar solvents	Higher lipophilicity	Low (bulky substituents)
Thermal Stability	Likely high (methyl groups)	Similar	Reduced (larger substituents)